Cas no 2580207-26-5 (4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid
• CAS No: 2580207-26-5
• MF: C₁₆H₁₅NO₆S
• MW: 349.35840344429
• CID: 6595417
• PubChem ID: 165886055
• Update Time: 2025-06-12

4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580207-26-5
• 4-{[(benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid
• EN300-27724561
• 4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid

• Inchi： 1S/C16H15NO6S/c1-24(21,22)14-9-12(15(18)19)7-8-13(14)17-16(20)23-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： CCYUXQYOMNYUOD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)O)C=CC=1NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 349.06200837g/mol
• Monoisotopic Mass: 349.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid

Research Briefing on 4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid (CAS: 2580207-26-5)

In recent years, the compound 4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid (CAS: 2580207-26-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a benzyloxycarbonyl-protected amino group and a methanesulfonyl moiety, has been explored for its potential applications in drug discovery and development. The following briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid as a key intermediate in the synthesis of biologically active molecules. Its structural versatility allows for modifications that can lead to the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of protease inhibitors, where the methanesulfonyl group enhances binding affinity to target enzymes. This finding underscores the compound's potential in addressing unmet medical needs, particularly in the treatment of infectious diseases and cancer.

Another area of interest is the compound's application in peptide chemistry. The benzyloxycarbonyl (Cbz) protecting group is widely used in peptide synthesis, and the incorporation of the methanesulfonylbenzoic acid moiety offers additional functionalization opportunities. A study in Organic & Biomolecular Chemistry (2022) reported the successful use of this compound in solid-phase peptide synthesis, yielding high-purity peptides with improved stability. This advancement is particularly relevant for the development of peptide-based therapeutics, which are increasingly prominent in the pharmaceutical landscape.

Furthermore, the pharmacokinetic properties of 4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid have been investigated in preclinical models. Data from these studies suggest that the compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further optimization. Researchers have also explored its potential as a scaffold for the development of prodrugs, leveraging its chemical reactivity to enhance drug delivery and targeting.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}-3-methanesulfonylbenzoic acid (CAS: 2580207-26-5) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, ranging from drug synthesis to peptide chemistry, highlight its significance in advancing therapeutic innovation. Future research should focus on expanding its utility, optimizing its properties, and translating these findings into clinical applications. This briefing serves as a foundation for ongoing and future investigations, providing a snapshot of the current state of knowledge and potential directions for exploration.